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Introduction

Cyanidin 3-xyloside (C3X) is an anthocyanin, a subclass of flavonoids, responsible for the
vibrant red, purple, and blue pigments in various fruits and vegetables. It is notably found in
berries such as black chokeberry (Aronia melanocarpa) and certain varieties of grapes and
elderberries.[1][2] As a member of the cyanidin glycoside family, C3X is structurally similar to
the more extensively studied cyanidin 3-O-glucoside (C3G). Emerging research suggests that
C3X possesses a range of potential health benefits, including neuroprotective, anti-
inflammatory, antioxidant, and anti-cancer properties. This technical guide provides an in-depth
overview of the current scientific evidence supporting the therapeutic potential of dietary
cyanidin 3-xyloside, with a focus on its mechanisms of action, relevant signaling pathways,
and experimental data.

Quantitative Data Summary

The following tables summarize the available quantitative data on the bioactivity of cyanidin 3-
xyloside and related cyanidin glycosides. Due to the limited number of studies focusing
specifically on C3X, data from closely related compounds, particularly cyanidin 3-O-glucoside
(C3G), are included for comparative purposes and to suggest potential areas of investigation
for C3X.

Table 1: Antioxidant and Enzyme Inhibitory Activity of Cyanidin Glycosides
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Source
Compound Assay IC50 / Activity Organism/Cell  Reference
Line
Cyanidin 3- a-Amylase o Aronia
) o No inhibition [3]
xyloside Inhibition melanocarpa
Cyanidin 3- ) o o Aronia
) Lipase Inhibition No inhibition [3]
xyloside melanocarpa
Cyanidin 3-O- DPPH Radical
) ) IC50: ~15 pM N/A [4]
glucoside (C3G) Scavenging
Cyanidin 3-O- ABTS Radical
] ) IC50: ~5 pM N/A [4]
glucoside (C3G) Scavenging
Human Low-
Cyanidin 3-O- LDL Oxidation )
) o IC50 = 6.5 uM Density
glucoside (C3G) Inhibition ) ]
Lipoprotein

Table 2: Neuroprotective Effects of Cyanidin Derivatives
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Parameter
Compound Model System Result Reference
Measured
AICI3-induced )
o i Acetylcholinester o
Cyanidin 3- Zebrafish Model Significant
. . ase (AChE) _ [5][6]
xyloside (C3X) of Alzheimer's o suppression
) activity
Disease
AICI3-induced i
o ) Malondialdehyde o
Cyanidin 3- Zebrafish Model Significant
. . (MDA) [5]
xyloside (C3X) of Alzheimer's ] decrease
_ concentration
Disease
AICI3-induced ]
o ] Superoxide o
Cyanidin 3- Zebrafish Model ] Significant
] ) dismutase (SOD) [5]
xyloside (C3X) of Alzheimer's o enhancement
_ activity
Disease
AICI3-induced
o ] Reduced o
Cyanidin 3- Zebrafish Model ) Significant
] ) Glutathione ) [5]
xyloside (C3X) of Alzheimer's elevation
] (GSH) levels
Disease
Amyloid beta
o ) Neuronal death o
Cyanidin 3-O- (25-35) oligomer- ] Significant
) ) o (apoptosis and )
glucoside (C3G) induced toxicity reduction

in SH-SY5Y cells

Nnecrosis)

Table 3: Anti-inflammatory Effects of Cyanidin Glycosides
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Cell Line / Inflammatory
Compound . Effect Reference
Model Mediator
o LPS-stimulated o ) o
Cyanidin 3-O- Nitric Oxide (NO)  Significant
_ RAW 264.7 _ T [4]
glucoside (C3G) production inhibition
macrophages
o LPS-stimulated Prostaglandin E2 o
Cyanidin 3-O- Significant
_ RAW 264.7 (PGE2) ST [4]
glucoside (C3G) ) inhibition
macrophages production
o TNF-a-
Cyanidin 3-O- ] ] o
) stimulated Caco-  IL-6 expression Inhibition [7]
glucoside (C3G)
2 cells
TNF-a-

Cyanidin 3-O-
glucoside (C3G)

stimulated Caco-

2 cells

COX-2

expression

Downregulation

[7]

Table 4: Anti-Cancer Effects of Cyanidin Glycosides
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Cancer Cell .
Compound Li Effect Mechanism Reference
ine
Induction of
apoptosis,
Cyanidin 3-O- MCF-7 (Breast Dose-dependent  increased (81[9]
glucoside (C3G) Cancer) cytotoxicity expression of
p53, Bax,
Caspase-3
o ) Cell cycle arrest
o ) Antiproliferative
Cyanidin 3-O- MKN-45 (Gastric ) ] at G2/M phase,
effects, induction [10][11]

glucoside (C3G)

Cancer)

of apoptosis

increased

intracellular ROS

Cyanidin

HCT116, HT29,
SW620
(Colorectal

Cancer)

Induction of
apoptosis,
inhibition of

proliferation

Suppression of
NF-kB signaling,
activation of Nrf2

pathway

Potential Health Benefits and Mechanisms of Action
Neuroprotective Effects

Cyanidin 3-xyloside has demonstrated neuroprotective potential, particularly in the context of
Alzheimer's disease. In a zebrafish model, C3X administration ameliorated locomotor
impairments, suppressed acetylcholinesterase (AChE) activity, reduced brain oxidative stress,
and mitigated pathological changes in brain tissue.[5][6] The mechanism is attributed to its
ability to inhibit AChE and its antioxidant properties.[5] While direct studies on C3X are limited,
research on the related cyanidin-3-O-glucoside (C3G) shows it can inhibit the aggregation of
amyloid-beta peptides, a key event in Alzheimer's pathology, and protect neurons from their
toxicity.

While specific signaling pathways for C3X in neuroprotection are yet to be fully elucidated, the
effects of other cyanidin derivatives suggest the involvement of pathways that combat oxidative
stress and inflammation. The broader class of anthocyanins has been shown to exert
neuroprotective effects through the modulation of pathways such as the Nrf2-antioxidant
response element (ARE) pathway, which upregulates endogenous antioxidant defenses.[12]
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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